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Compound of Interest

Compound Name: Flucarbazone-sodium

Cat. No.: B066229 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Flucarbazone-sodium. Adherence to these

protocols is essential for ensuring personal safety and proper disposal of hazardous materials.

Operational Plan: Safe Handling of Flucarbazone-
sodium
All personnel must strictly follow these procedures to minimize exposure and mitigate risks

associated with handling Flucarbazone-sodium.

1. Engineering Controls:

Work with Flucarbazone-sodium in a well-ventilated area.

A certified chemical fume hood is required when handling the powdered form or when there

is a potential for aerosol generation.

2. Personal Protective Equipment (PPE):

Eye and Face Protection: Wear tightly fitting safety goggles that conform to EN 166 (EU) or

NIOSH (US) standards.[1] A face shield should be used in addition to goggles when there is

a splash hazard.
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Skin Protection:

Gloves: Wear chemical-resistant gloves.[2] Nitrile or neoprene gloves are suitable for

handling Flucarbazone-sodium. For prolonged contact or when handling concentrated

solutions, heavier-duty gloves such as Viton™ or barrier laminate are recommended.

Always inspect gloves for any signs of degradation or puncture before use.

Protective Clothing: A lab coat or chemical-resistant apron must be worn.[1] Long-sleeved

shirts and long pants are required to cover all exposed skin.[2]

Respiratory Protection:

Respiratory protection is not typically required in a well-ventilated area when handling

small quantities.

If engineering controls are insufficient, or if working with large quantities or in a situation

with a high potential for dust or aerosol generation, a NIOSH-approved respirator with an

organic vapor cartridge and a particulate pre-filter (P100) is necessary.[1]

3. Hygiene Practices:

Wash hands thoroughly with soap and water after handling Flucarbazone-sodium, before

breaks, and at the end of the workday.[3]

Remove any contaminated clothing immediately and launder it before reuse.

Do not eat, drink, or smoke in areas where Flucarbazone-sodium is handled or stored.

Quantitative Data Summary
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Parameter Value Source

Acute Oral Toxicity (Rat LD50) > 5000 mg/kg [2]

Acute Dermal Toxicity (Rat

LD50)
> 5000 mg/kg [2]

Acute Inhalation Toxicity (Rat

LC50)
> 5.2 mg/L (4-hour) [2]

Occupational Exposure Limits

(OELs)

OSHA PEL (8-hr TWA) None Established [2]

ACGIH TLV (8-hr TWA) None Established [2]

NIOSH REL (10-hr TWA) None Established [2]

Note: TWA (Time-Weighted Average), PEL (Permissible Exposure Limit), TLV (Threshold Limit

Value), REL (Recommended Exposure Limit).

Experimental Protocols Cited
The safety and toxicity data presented in this document are based on standardized animal

studies as reported in the substance's Safety Data Sheets. These typically involve oral, dermal,

and inhalation exposure routes to determine acute toxicity levels (LD50 or LC50).

Disposal Plan
Proper disposal of Flucarbazone-sodium and its containers is critical to prevent environmental

contamination.

1. Waste Segregation and Collection:

All solid waste contaminated with Flucarbazone-sodium (e.g., weigh boats, contaminated

paper towels, gloves, etc.) should be collected in a designated, clearly labeled hazardous

waste container.
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Unused or unwanted Flucarbazone-sodium powder should be kept in its original container

or a compatible, sealed, and labeled waste container.

Liquid waste containing Flucarbazone-sodium should be collected in a separate, sealed,

and clearly labeled hazardous waste container. Do not mix with other incompatible waste

streams.

2. Laboratory-Scale Decontamination (for trace amounts):

For minor spills or cleaning of contaminated glassware, a solution of sodium hypochlorite

(bleach) can be used to degrade the sulfonylurea structure of Flucarbazone-sodium.

Rinse the affected area or glassware thoroughly with the bleach solution, followed by

copious amounts of water.

The rinse water should be collected as hazardous waste.

3. Final Disposal:

All collected hazardous waste must be disposed of through the institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.

Do not dispose of Flucarbazone-sodium down the drain or in the regular trash.

Follow all local, state, and federal regulations for hazardous waste disposal.

Visual Workflow for Safe Handling of Flucarbazone-
sodium
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Caption: Workflow for the safe handling and disposal of Flucarbazone-sodium in a laboratory

setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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